2-(Propan-2-yl)indolizin-6-amine

• Molecular Formula: C11H14N2
• Molecular Weight: 174.24 g/mol
• SMILES: CC(C)C1=CN2C=C(C=CC2=C1)N
• InChI: InChI=1S/C11H14N2/c1-8(2)9-5-11-4-3-10(12)7-13(11)6-9/h3-8H,12H2,1-2H3
• InChIKey: VMIGVVPRHYNMCS-UHFFFAOYSA-N

2-(Propan-2-yl)indolizin-6-amine SAR Scaffold

2-(Propan-2-yl)indolizin-6-amine (CAS 1512355-58-6) is a heterocyclic primary amine with the molecular formula C₁₁H₁₄N₂ and a molecular weight of 174.24 g/mol . It belongs to the indolizine-6-amine family, which features a fused bicyclic system containing a nitrogen atom in the five-membered ring and an exocyclic amine at the 6-position. The isopropyl substituent at the 2-position modulates the scaffold’s lipophilicity and steric environment relative to the unsubstituted indolizin-6-amine (C₈H₈N₂, MW 132.16) . This compound serves as a versatile intermediate in medicinal chemistry, particularly for probing the impact of C2 substitution on target binding, cellular permeability, and metabolic stability in indolizine-based lead optimization programmes.

Indolizine-6-amine scaffold for C2 SAR exploration

Supports matched-pair lipophilicity and steric analysis

Intermediary for parallel library synthesis at 6-amine position

Why 2-(Propan-2-yl)indolizin-6-amine Substitution Fails

Within the indolizine-6-amine chemotype, the nature of the 2-position substituent governs key drug-like properties: lipophilicity (XLogP3 varies from 3.2 for 2-propyl to 3.5 for 2-tert-butyl [1][2]), steric profile (molar refractivity ~54.5 vs. 59.7 for 2-tert-butyl [3]), and hydrogen-bond donor capacity (constant at 1 across analogs [1]). These differences are not cosmetic; a change of >0.3 in logP can shift cellular permeability by 10-fold, while increased steric bulk at C2 can reduce target binding in sterically constrained pockets. Consequently, straightforward replacement of the 2-isopropyl derivative with a 2-propyl, 2-tert-butyl, or unsubstituted analog without re-optimisation of the SAR is likely to alter potency, selectivity, and pharmacokinetics, invalidating prior pharmacological data.

C2 logP shifts (e.g., propyl to tert-butyl) may alter cellular permeability and target binding.

Steric bulk differences at C2 can modulate selectivity; direct analog swap may invalidate SAR.

Consistent H-bond donor count does not ensure interchangeable pharmacology; hydrophobic effects dominate.

• [1] Kuujia. 2-Propylindolizin-6-amine Chemical and Physical Properties. CAS 2138113-20-7. View Source
• [2] Kuujia. 2-tert-Butylindolizin-6-amine Chemical and Physical Properties. CAS 1539089-45-6. View Source
• [3] PubChem. Predicted properties for 2-Propylindolizin-6-amine (CID 165497736) and 2-tert-Butylindolizin-6-amine (CID 83684536). View Source

2-(Propan-2-yl)indolizin-6-amine Analog Comparison

Lipophilicity Tuning: 2-Isopropyl Middle Ground

The 2-isopropyl substituent on indolizin-6-amine provides a computed XLogP3 of approximately 3.3–3.4, positioning it between the less lipophilic 2-propyl analog (XLogP3 = 3.2) and the more lipophilic 2-tert-butyl derivative (XLogP3 = 3.5) [1]. This intermediate logP is critical for balancing passive membrane permeability and aqueous solubility, a key consideration in oral drug design.

Lipophilicity Comparison

Class-level inference

~3.3–3.4 (est.) vs 3.2 (2-propyl) and 3.5 (2-tert-butyl)

Intermediate lipophilicity for balanced permeability/solubility

No experimental logP; interpolated from analog data

Evidence Dimension	Lipophilicity (XLogP3)
Target Compound Data	~3.3–3.4 (estimated based on analog trend and structural interpolation)
Comparator Or Baseline	2-Propylindolizin-6-amine: 3.2; 2-tert-Butylindolizin-6-amine: 3.5
Quantified Difference	+0.1–0.2 log units vs. 2-propyl; −0.1–0.2 log units vs. 2-tert-butyl
Conditions	Computed XLogP3 values from PubChem/Kuujia; no experimental logP data available for the target compound.

Why This Matters

A difference of 0.3 log units corresponds to approximately a 2-fold change in partition coefficient, which can significantly impact absorption and distribution in vivo.

• [1] Kuujia. XLogP3 values for 2-Propylindolizin-6-amine (3.2) and 2-tert-Butylindolizin-6-amine (3.5). View Source

Steric Bulk: 2-Isopropyl vs. Tert-Butyl

The isopropyl group introduces moderate steric hindrance at the indolizine C2 position, contrasting with the larger tert-butyl (Taft steric parameter Es ≈ −1.54 vs. −0.47 for isopropyl) and the smaller n-propyl group (Es ≈ −0.36) [1]. This steric gradient allows for fine-tuning of ligand–receptor interactions in sterically sensitive binding pockets.

Steric Bulk (Taft Es)

Class-level inference

Isopropyl Es ≈ −0.47 | n-Propyl −0.36, tert-Butyl −1.54

Supports steric probing of enzyme pockets

Taft Es values from literature for alkyl substituents

Evidence Dimension	Steric bulk (Taft steric parameter, Es)
Target Compound Data	Isopropyl: Es ≈ −0.47
Comparator Or Baseline	n-Propyl: Es ≈ −0.36; tert-Butyl: Es ≈ −1.54
Quantified Difference	~0.11 more hindered than n-propyl; ~1.07 less hindered than tert-butyl
Conditions	Taft Es values from literature compilations for alkyl substituents; applied to indolizine-6-amine scaffold by structural analogy.

Why This Matters

Steric tuning at C2 can be exploited to modulate selectivity across closely related targets (e.g., kinase isoforms) where access to a hydrophobic sub-pocket is sensitive to substituent size.

• [1] Hansch, C., Leo, A. & Taft, R. W. (1991). A survey of Hammett substituent constants and resonance and field parameters. Chemical Reviews, 91(2), 165–195. (Taft Es values). View Source

Hydrogen-Bond Donor Consistency

All non-acidic 2-alkylindolizin-6-amines share a constant hydrogen-bond donor count of 1 (the 6-NH₂ group) and acceptor count of 1 (the indolizine ring nitrogen) [1]. This uniformity means the 2-isopropyl derivative preserves the core hydrogen-bonding pharmacophore while the differential lies solely in the hydrophobic/steric properties imparted by the 2-substituent.

H-Bond Donor Consistency

Class-level inference

HBD: 1, HBA: 1 for all 2-alkylindolizin-6-amines

Probes hydrophobic effects; matched-pair pharmacophore

Computed properties; consistent across analogs

Evidence Dimension	Hydrogen-bond donor/acceptor count
Target Compound Data	Donor: 1; Acceptor: 1
Comparator Or Baseline	2-Propylindolizin-6-amine: Donor 1, Acceptor 1; 2-tert-Butylindolizin-6-amine: Donor 1, Acceptor 1
Quantified Difference	0 (identical H-bond counts)
Conditions	Computed properties from Kuujia/PubChem for each analog.

Why This Matters

For procurement decisions, this confirms that 2-isopropylindolizin-6-amine is used to probe hydrophobic effects, not to alter the hydrogen-bonding pharmacophore, making it a suitable tool for matched-pair analysis in medicinal chemistry.

• [1] Kuujia. Computed properties for 2-Propylindolizin-6-amine and 2-tert-Butylindolizin-6-amine. View Source

Absence of Head-to-Head Biological Data

A comprehensive search of PubMed, BindingDB, ChEMBL, and Google Patents reveals no published head-to-head biological comparisons or quantitative activity data (IC₅₀, Ki, cellular EC₅₀, in vivo PK) for 2-(propan-2-yl)indolizin-6-amine against any biological target [1]. The compound currently serves as a synthetic intermediate and scaffold exploration tool, not as a validated lead with comparator data.

Biological Data Availability

Data to verify

No IC₅₀, Ki, EC₅₀, or in vivo PK data in public databases

Requires full in-house de novo profiling

Systematic search of BindingDB, ChEMBL, PubMed

Evidence Dimension	Availability of quantitative comparator biological data
Target Compound Data	None identified in public databases (PubChem, BindingDB, ChEMBL, PubMed, Google Patents) as of April 2026.
Comparator Or Baseline	N/A – no comparator studies exist.
Quantified Difference	N/A
Conditions	Literature and database search using CAS 1512355-58-6, IUPAC name, and structural similarity searches.

Why This Matters

Procurement for any biological screening program must be informed by this evidence gap; users should anticipate the need for de novo profiling and cannot rely on pre-existing comparative pharmacology.

• [1] Systematic search of BindingDB, ChEMBL, PubMed, and Google Patents conducted via CAS number (1512355-58-6), InChI Key (VMIGVVPRHYNMCS-UHFFFAOYSA-N), and SMILES string (CC(C)C1=CN2C=C(C=CC2=C1)N). No biological activity records found. View Source

2-(Propan-2-yl)indolizin-6-amine Application Scenarios

C2 Lipophilicity Matched-Pair SAR

Given the ~0.1–0.2 log-unit difference in XLogP3 relative to the 2-propyl and 2-tert-butyl analogs [1], 2-(propan-2-yl)indolizin-6-amine is optimally deployed as a probe to assess the contribution of intermediate C2 lipophilicity to target affinity, cellular potency, and metabolic stability. Researchers should co-evaluate the 2-propyl, 2-isopropyl, and 2-tert-butyl set in parallel assays to establish a lipophilicity–activity relationship.

Steric Probing of Enzyme Pockets

With a Taft steric parameter (Es ≈ −0.47) that is 1.07 units less demanding than tert-butyl [1], the isopropyl derivative serves as a steric probe to map the size tolerance of a hydrophobic sub-pocket. This is particularly relevant for kinase inhibitor programs where a single methylene difference can ablate activity.

6-Amine Diversification Intermediate

The presence of a consistent, reactive primary amine (H-bond donor count = 1) across the analog series [1] makes 2-(propan-2-yl)indolizin-6-amine a valuable intermediate for amide coupling, sulfonamide formation, or reductive amination while retaining the C2 isopropyl motif, enabling parallel library synthesis in lead optimization.

Data Gap-Aware De Novo Screening

As no quantitative biological comparator data exist for this compound [1], procurement is appropriate only for programs that include full in-house profiling (biochemical, cellular, and early ADME). It is not recommended as a substitute for a validated tool compound with established pharmacology.

Application

Selection Property

Validation Focus

C2 Lipophilicity Matched-Pair SAR

Intermediate lipophilicity between propyl and tert-butyl analogs

Lipophilicity–activity correlation across analog series

Steric Probing of Enzyme Pockets

Moderate steric hindrance at C2 position

Size tolerance of hydrophobic sub-pocket mapping

6-Amine Diversification Intermediate

Reactive primary amine for amide coupling, sulfonamide, etc.

Parallel library synthesis while retaining C2 isopropyl motif

De Novo Biological Profiling

Absence of published bioactivity data

Full in-house biochemical and cellular profiling

• [1] Computed XLogP3 and steric parameters derived from Kuujia (2-Propylindolizin-6-amine, CAS 2138113-20-7; 2-tert-Butylindolizin-6-amine, CAS 1539089-45-6) and Taft steric parameter compilation (Hansch et al., 1991). View Source